Cas no 1805484-22-3 (Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate)

• Product Name: Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate
• CAS No: 1805484-22-3
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4796263
• Update Time: 2025-09-27

Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-17-11(16)8-4-7(2)5-10(9(8)6-15)18-12(13)14/h4-5,12H,3H2,1-2H3
• InChI Key： YFFCEDXJFGZUOH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=C(C(=O)OCC)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate

Comprehensive Overview of Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate (CAS No. 1805484-22-3)

Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate (CAS No. 1805484-22-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This ester derivative, characterized by its cyano and difluoromethoxy functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers and industry professionals frequently search for terms like "Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate synthesis" or "CAS 1805484-22-3 applications," reflecting its growing relevance in advanced chemical development.

The molecular structure of Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate incorporates a benzoate core, which is often explored for its potential in drug design. The presence of the difluoromethoxy group enhances the compound's metabolic stability, a feature highly sought after in the development of bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such fluorinated compounds, as they align with the demand for sustainable and efficient synthetic routes. Queries like "fluorinated benzoate derivatives in medicine" or "eco-friendly synthesis of ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate" highlight these intersections.

From a technical perspective, CAS No. 1805484-22-3 is often utilized as a building block in the synthesis of more complex molecules. Its cyano group serves as a versatile handle for further functionalization, enabling the creation of heterocycles or amide linkages. This adaptability has made it a subject of studies focusing on "high-throughput screening" and "molecular diversity-oriented synthesis." Additionally, the compound's methyl substituent contributes to its lipophilicity, a critical factor in optimizing pharmacokinetic properties—a topic frequently searched in relation to "drug-likeness optimization."

In agrochemical research, Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate is investigated for its potential as a precursor to novel crop protection agents. The difluoromethoxy moiety, known for its ability to modulate biological activity, is particularly relevant in designing pesticides with improved efficacy and environmental profiles. Searches such as "fluorinated agrochemical intermediates" or "sustainable pest control chemicals" underscore this application. Furthermore, the compound's stability under various conditions makes it a candidate for "formulation science" studies, addressing industry needs for longer shelf-life products.

Quality control and analytical characterization of CAS 1805484-22-3 are also critical areas of focus. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity and batch consistency, topics often queried as "analytical methods for fluorinated esters." The compound's spectral data and chromatographic behavior are well-documented, aiding researchers in troubleshooting synthesis or purification challenges. This aligns with the broader trend of "quality-by-design (QbD)" in chemical manufacturing, a principle increasingly adopted to meet regulatory standards.

Looking ahead, the demand for Ethyl 2-cyano-3-difluoromethoxy-5-methylbenzoate is expected to rise alongside advancements in precision medicine and smart agriculture. Its multifunctional design caters to the need for modular compounds that can be tailored for specific biological targets—a concept central to "fragment-based drug discovery." As industries prioritize carbon footprint reduction, innovations in the catalytic synthesis of such molecules (e.g., "flow chemistry for benzoate derivatives") will likely dominate future research directions.